Jatrorrhizine

Specification

• CAS No.: 1168-00-9
• Molecular Formula: C20H20INO4
• Molecular Weight: 465.3 g/mol
• IUPAC Name: 2,9,10-trimethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-3-ol;iodide
• Standard InChI: InChI=1S/C20H19NO4.HI/c1-23-18-5-4-12-8-16-14-10-19(24-2)17(22)9-13(14)6-7-21(16)11-15(12)20(18)25-3;/h4-5,8-11H,6-7H2,1-3H3;1H
• Standard InChI Key: OZWLOJDPSVFYPW-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)O)OC)OC.[I-]
• Canonical SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)O)OC)OC.[I-]

Introduction

Chemical Classification and Natural Sources

Chemical Structure and Classification

Jatrorrhizine belongs to the family of isoquinoline alkaloids, specifically classified as a quaternary protoberberine or tetrahydro-isoquinoline alkaloid. It is characterized by substitutions at various positions, with the ammonium 'N' at position 7 of the aromatic ring being crucial for its antibacterial effects.

Plant Sources

Jatrorrhizine is widely distributed across multiple plant families, primarily:

• Menispermaceae family

• Ranunculaceae family

• Rutaceae family

It is predominantly found in medicinal plants including:

• Coptis chinensis

• Rhizoma coptidis

• Phellodendron chinense Schneid

These plants have been used for centuries in traditional medicine systems, particularly in Chinese herbal medicine where jatrorrhizine serves as one of the main bioactive components of the traditional Chinese medicine "Huang Lian".

Traditional Formulations

Jatrorrhizine is an active constituent in several traditional herbal formulations, including:

• Zoujinwan

• Jiaotai Pills

• San-Huang decoction

Pharmacological Properties

Anti-diabetic Activity

Jatrorrhizine demonstrates significant anti-diabetic properties, effectively reducing blood glucose levels in alloxan-induced diabetic mice. Its mechanism appears to involve multiple pathways, including regulation of glucose metabolism and potentially modulating insulin sensitivity.

Anti-obesity and Hypolipidemic Effects

One of the most promising therapeutic applications of jatrorrhizine is its effect on lipid metabolism and obesity. Studies have documented several important findings:

Parameter	Effect of Jatrorrhizine	Model Used
Serum Total Cholesterol	Reduced	HFHC-induced hyperlipidemic hamsters
Serum Total Triglyceride	Reduced	HFHC-induced hyperlipidemic hamsters
LDL-Cholesterol	Decreased	HFHC-induced hyperlipidemic hamsters
HDL-Cholesterol	Increased	C57BL/6 mice on HFHC diet
Body Weight	Decreased	C57BL/6 mice on HFHC diet
Lipid Accumulation	Significant reduction	Cellular model

Mechanistically, jatrorrhizine appears to regulate key proteins involved in lipid metabolism:

• Decreases 3-hydroxy-3-methyl glutaryl coenzyme A reductase (HMGCR) protein levels

• Increases expression of cholesterol 7α-hydroxylase (CYP7A1)

• Elevates low-density lipoprotein receptor (LDLR) expression

• Enhances fecal excretion of cholesterol and total bile acids

Additionally, jatrorrhizine demonstrates hepatoprotective effects in hyperlipidemic mice, with documented reductions in serum aspartate transaminase (AST) and alanine aminotransferase (ALT) levels. It regulates lipid metabolism by:

• Downregulating hepatic sterol regulatory element binding transcription factor 1c (SREBP-1c)

• Reducing fatty acid synthase (FAS) levels

• Upregulating peroxisome proliferator activated receptor-α (PPAR-α)

• Increasing carnitine palmitoyl transferase 1A (CPT1A) expression

Antimicrobial and Antiprotozoal Activities

Jatrorrhizine exhibits significant antimicrobial properties against various pathogens. Studies have shown particular efficacy against:

• Candida species

• Trichophyton

• Microsporum

Structure-activity relationship studies have revealed that the antimicrobial potency of jatrorrhizine can be enhanced through specific modifications:

• Substitution of carbon numbers 2 and 3 of ring A by MeO- groups

• Addition of 8-alkyl or 13-alkyl groups

• Substitution of 8-alkyl by an aliphatic chain (effective when carbon atoms don't exceed 8)

Among various jatrorrhizine derivatives, 3-octyloxyjatrorrhizine has demonstrated the highest antimicrobial activity.

Neurological Effects

Jatrorrhizine shows promising neuroprotective properties and cognitive enhancement effects. Research indicates it can:

• Protect neurons against hydrogen peroxide and αβ oligomerization-induced damage

• Reduce neural inflammatory responses

• Improve learning and memory capabilities

In a notable study using APP/PS1 mice (an Alzheimer's disease model), jatrorrhizine treatment led to significant improvements in memory deficits.

Effects on Gut Microbiota

An emerging area of research concerns jatrorrhizine's ability to modulate gut microbiota composition, which may contribute to its therapeutic effects:

• Increases alpha diversity and operational taxonomic unit (OTU) numbers in APP/PS1 mice

• Enriches beneficial bacteria populations, including:

  • Faecalibaculum

  • Lactobacillus acidophilus

  • Bifidobacterium

This gut microbiota modulation may contribute to jatrorrhizine's ability to improve learning and memory capabilities, possibly through the gut-brain axis.

Anti-inflammatory and Anti-rheumatoid Activity

Jatrorrhizine demonstrates significant anti-inflammatory properties which contribute to its therapeutic potential in conditions like rheumatoid arthritis (RA).

In the collagen-induced arthritis rat model, jatrorrhizine:

• Significantly inhibited the occurrence and progression of RA

• Suppressed bone destruction

• Attenuated the destructive phenotypes of MH7A cells

• Inhibited proliferation and migration of inflammatory mediators

At the molecular level, jatrorrhizine suppresses tumor necrosis factor alpha (TNFα)-stimulated activation of:

• Nuclear factor kappa B (NF-κB)

• Mitogen-activated protein kinases (MAPKs)

It also significantly suppresses inflammatory factors like E-selectin and TNF-alpha secreted by RIMECs, inhibiting the development of inflammatory responses.

Molecular Mechanisms of Action

Jatrorrhizine exerts its therapeutic effects through multiple molecular pathways and mechanisms:

Signaling Pathway Modulation

Jatrorrhizine and its bioactive metabolites modulate multiple signaling pathways:

• Wnt/β-catenin pathway

• miR-223-3p/HDAC4 pathway

• NF-κB pathway

• PPAR-γ pathway

Receptor Interactions

Research has revealed jatrorrhizine's interaction with specific receptors:

• Activates acetylcholine receptors, contributing to regulation of gastrointestinal smooth muscle contractions

• Demonstrates acetylcholinesterase inhibitory properties, potentially contributing to its cognitive enhancement effects

Toxicological Profile

While jatrorrhizine demonstrates numerous therapeutic properties, understanding its safety profile is crucial for clinical applications. Current research suggests that jatrorrhizine has relatively low cytotoxicity, making it a promising compound for therapeutic development.

Future Research Directions

Despite the growing body of research on jatrorrhizine, several key areas require further investigation:

• Specific curative mechanisms and clinical utility need to be further elucidated

• Application prospects in treating metabolic disorders require additional research

• Comprehensive toxicity mechanism investigations are necessary

• Interactions between jatrorrhizine and other pharmaceuticals need to be studied

• Development of derivatives with enhanced efficacy and specific targeting properties